Cas no 5428-00-2 (2-bromo-2-cyclohexylacetic acid)

• Product Name: 2-bromo-2-cyclohexylacetic acid
• CAS No: 5428-00-2
• MF: C₈H₁₃BrO₂
• MW: 221.091622114182
• MDL: MFCD09966060
• CID: 382262
• PubChem ID: 224390
• Update Time: 2025-04-19

2-bromo-2-cyclohexylacetic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetic acid,a-bromo-
• [1-(5-acetyloxy-3,5-dimethyl-2-oxocyclohexyl)-2-(2,6-dioxopiperidin-4-yl)ethyl] acetate
• Bromo(cyclohexyl)acetic acid
• cyclohexaneacetic acid, alpha-bromo-
• 2-bromo-2-cyclohexylacetic acid
• 5428-00-2
• SCHEMBL4015606
• NSC-12788
• EN300-2355976
• BB 0261561
• NSC12788

• MDL： MFCD09966060
• Inchi： 1S/C8H13BrO2/c9-7(8(10)11)6-4-2-1-3-5-6/h6-7H,1-5H2,(H,10,11)
• InChI Key： HQZXUBBDWRDPCS-UHFFFAOYSA-N
• SMILES： BrC(C(=O)O)C1CCCCC1

Computed Properties

• Exact Mass: 220.00989
• Monoisotopic Mass: 220.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acids